Cas no 1258679-92-3 (N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide)

• Product Name: N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide
• CAS No: 1258679-92-3
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6237403
• PubChem ID: 47793899
• Update Time: 2025-07-22

N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Z826798174
• 1258679-92-3
• EN300-26680560
• AKOS034616026
• N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide

• Inchi： 1S/C15H17N3O4/c1-3-22-13-6-5-11(9-12(13)18(20)21)14(19)17(2)15(10-16)7-4-8-15/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： CWFBTOSNDWWRTO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)[N+](=O)[O-])OCC)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide

N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide (CAS No. 1258679-92-3): An Overview of Its Properties and Applications

N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide (CAS No. 1258679-92-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide consists of a nitrobenzamide core substituted with a 1-cyanocyclobutyl group, an ethoxy group, and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the pharmacological activities of N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another important aspect of N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide is its cytotoxic activity against various cancer cell lines. Preclinical studies have shown that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide has also been investigated for its potential as a neuroprotective agent. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The physicochemical properties of N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide have been extensively studied to understand its behavior in biological systems. The compound is relatively stable under physiological conditions and exhibits good solubility in organic solvents. However, its aqueous solubility is limited, which may impact its bioavailability. To address this issue, researchers are exploring various formulation strategies, such as the use of nanoparticles and prodrugs, to enhance the solubility and bioavailability of N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide.

The safety profile of N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic concentrations. However, further studies are needed to fully characterize its safety profile in long-term use.

In conclusion, N-(1-cyanocyclobutyl)-4-ethoxy-N-methyl-3-nitrobenzamide (CAS No. 1258679-92-3) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its properties and explore new avenues for its use in treating various diseases.